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Compound of Interest

Compound Name: PF-00356231 hydrochloride

Cat. No.: B10818730

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step instructions for the safe disposal of
PF-00356231 hydrochloride, a potent ATP-competitive inhibitor of Focal Adhesion Kinase
(FAK) and Proline-rich tyrosine kinase 2 (Pyk2). Due to its cytotoxic potential, all materials that
have come into contact with this compound must be treated as hazardous waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE) is worn, including a lab coat, safety goggles, and chemical-resistant gloves.
All handling of PF-00356231 hydrochloride and its waste should be conducted within a
chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

1. Waste Segregation: At the point of generation, all waste contaminated with PF-00356231
hydrochloride must be segregated from non-hazardous laboratory trash. This includes:

¢ Unused or expired solid PF-00356231 hydrochloride.
e Solutions containing PF-00356231 hydrochloride.

o Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).
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o Contaminated PPE (e.g., gloves, disposable lab coats).
o Materials used for cleaning spills (e.g., absorbent pads, wipes).
2. Waste Container Requirements:

e Solid Waste: Use a designated, leak-proof, and clearly labeled hazardous waste container
for all solid materials. The container must be compatible with the chemical and have a
secure lid.

» Liquid Waste: Collect all liquid waste containing PF-00356231 hydrochloride in a dedicated,
shatter-resistant, and leak-proof container. The pH of the waste should be between 5.5 and
10.5 before collection, unless otherwise specified by your institution's safety protocols. Never
mix incompatible waste streams.

e Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in a
designated, puncture-resistant sharps container that is also labeled as hazardous chemical
waste.

3. Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "PF-00356231 hydrochloride," and any other identifiers required by
your institution's Environmental Health and Safety (EHS) department.

4. Storage: Store hazardous waste in a designated Satellite Accumulation Area (SAA) within
the laboratory. This area should be at or near the point of waste generation and under the
control of laboratory personnel. Ensure that the storage area is secure, well-ventilated, and
away from general laboratory traffic. Waste containers must be kept closed at all times, except
when adding waste.

5. Final Disposal: The ultimate disposal of PF-00356231 hydrochloride and its contaminated
waste must be conducted through an approved waste disposal plant.[1][2] Contact your

institution's EHS department to arrange for the pickup and disposal of the hazardous waste. Do
not, under any circumstances, dispose of this compound or its containers in the regular trash or
down the drain.[2]

Quantitative Data for Waste Management
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The following table summarizes key quantitative limits for the accumulation of hazardous waste
in a laboratory setting. These are general guidelines, and specific limits may vary by jurisdiction
and institution.

Parameter Limit

Maximum Volume in SAA 55 gallons of hazardous waste

Maximum Quantity of Acutely Hazardous Waste

1 quart of liquid or 1 kg of solid
in SAA a a J

Maximum Storage Time in SAA Up to 12 months (or until the container is full)

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of PF-00356231 hydrochloride.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b10818730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
(PF-00356231 hydrochloride)

Segregate at Point of Generation

Label Container
'‘Hazardous Waste'
'PF-00356231 hydrochloride'

Store in Designated
Satellite Accumulation Area (SAA)

When container is full
or storage time limit is reached

Arrange for Pickup by

NEED G iEr s Environmental Health & Safety (EHS)

Final Disposal at an
Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PF-00356231 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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00356231 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818730#pf-00356231-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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